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Compound of Interest

Compound Name: Benzyl bromide

Cat. No.: B042689 Get Quote

Benzyl bromide (C₆H₅CH₂Br) is an organic compound in which a bromine atom replaces one

of the hydrogen atoms of the methyl group in toluene.[1] It presents as a colorless to pale

yellow liquid with a sharp, pungent odor.[1][2] This technical guide outlines its core

physicochemical properties, specifically its molecular weight and density.

Quantitative Data Summary
The fundamental physical properties of benzyl bromide are summarized in the table below.

These values are critical for laboratory and industrial applications, influencing reaction

stoichiometry, process design, and safety protocols.

Property Value Units Conditions

Molecular Weight 171.03[1][2][3][4] g/mol -

Density 1.44[1][2] g/cm³ at 20 °C

1.438[5][6] g/mL at 25 °C

Methodology and Determination
Molecular Weight Calculation: The molecular weight of a compound is a fundamental property

derived from its chemical formula and the standard atomic weights of its constituent elements

as defined by IUPAC. For benzyl bromide (C₇H₇Br), the calculation is as follows:

(7 x Atomic Weight of Carbon) + (7 x Atomic Weight of Hydrogen) + (1 x Atomic Weight of

Bromine)
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This calculation yields the widely accepted value of 171.03 g/mol .[1][2][3][4]

Density Measurement: The density of a liquid, such as benzyl bromide, is typically determined

experimentally using standard laboratory protocols. Common methods include:

Pycnometry: This method involves precisely measuring the mass of a known volume of the

liquid using a calibrated glass vessel called a pycnometer. The density is calculated by

dividing the mass of the liquid by its volume.

Hydrometry: A hydrometer, a calibrated instrument that floats in the liquid, is used to

measure the specific gravity. This value can then be converted to density.

Oscillating U-tube Densitometry: This modern technique measures the oscillation frequency

of a U-shaped tube filled with the sample. The frequency is directly related to the density of

the liquid.

The reported density of benzyl bromide is approximately 1.44 g/cm³ at 20°C.[1][2][3] It is

important to note the temperature dependence of density; for instance, a value of 1.438 g/mL is

cited at 25°C.[5][6]

Logical and Workflow Representations
While complex biological or chemical processes can be visualized with pathway diagrams, the

determination of fundamental physicochemical properties like molecular weight follows a direct,

logical calculation rather than a multi-step workflow or signaling pathway. The relationship is a

straightforward calculation based on the compound's atomic composition.

Below is a DOT script representation of the logical basis for calculating molecular weight.
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Constituent Elements

Benzyl Bromide (C₇H₇Br)

7 x Carbon 7 x Hydrogen 1 x Bromine

Molecular Weight
(171.03 g/mol)

Click to download full resolution via product page

Calculation of Molecular Weight from Atomic Composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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